(4-Chlorophenyl)(2,2-diethoxyethyl)sulfane

• Molecular Formula: C12H17ClO2S
• Molecular Weight: 260.78 g/mol
• IUPAC Name: 1-chloro-4-(2,2-diethoxyethylsulfanyl)benzene
• InChI: InChI=1S/C12H17ClO2S/c1-3-14-12(15-4-2)9-16-11-7-5-10(13)6-8-11/h5-8,12H,3-4,9H2,1-2H3
• InChI Key: DITSTKIBLGMPGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CSC1=CC=C(C=C1)Cl)OCC

Description

(4-Chlorophenyl)(2,2-diethoxyethyl)sulfane is a useful research compound. Its molecular formula is C12H17ClO2S and its molecular weight is 260.78 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 250 mL 2-neck round flask, 4-chlorobenzenethiol (10.0 g, 69 mmol), K2CO3 (9.52 g, 69 mmol), and dimethylformamide (DMF) (100 mL) were poured and stirred, and then 2-bromo-1,1-diethoxyethane (16.3 g, 82.8 mmol) was dissolved in dimethylformamide (100 mL) and gradually added to the aforementioned mixture solution at 0° C. After the reaction, an organic solvent was extracted with ethyl acetate (EtOAc) (250 mL) and water (200 mL), and then dried over MgSO4. After column chromatography using ethyl acetate/petroleum ether (EtOAc/PE=1:60), the solution was distilled in vacuum to give 9.0 g of yellow oil (50% yield).